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Compound of Interest

Compound Name: dFKBP-1

Cat. No.: B1653282

Introduction

dFKBP-1 is a potent, cell-permeable PROTAC (Proteolysis Targeting Chimera) designed for
the targeted degradation of the FK506-binding protein 12 (FKBP12).[1][2][3] It accomplishes
this by hijacking the cell's natural protein disposal machinery. Comprised of a ligand for
FKBP12, a linker, and a ligand for the E3 ubiquitin ligase Cereblon (CRBN), dFKBP-1
facilitates the ubiquitination and subsequent proteasomal degradation of FKBP12.[1][4] This
targeted protein degradation approach is a powerful tool in chemical biology and drug
development for studying protein function and validating new therapeutic targets. Accurate and
consistent preparation of dFKBP-1 stock solutions is critical for obtaining reproducible results
in downstream applications. This document provides a detailed protocol for the preparation,
storage, and handling of dFKBP-1 stock solutions.

Physicochemical Properties

A summary of the key physicochemical properties of dFKBP-1 is presented in the table below.
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Property Value Reference
Molecular Formula Cs3H64N6014 [1][5]
Molecular Weight 1009.11 g/mol [1]
CAS Number 1799711-22-0 [1][5][6]
Appearance Off-white to light yellow solid [1][5]
Purity >98% (typically)
Solubility Soluble in DMSO (100 mg/mL (5]

or 99.10 mM)

Experimental Protocol: Preparation of dFKBP-1
Stock Solutions

This protocol outlines the steps for preparing a 10 mM stock solution of dFKBP-1 in DMSO.

Materials and Equipment

o dFKBP-1 solid powder

¢ Anhydrous or high-purity Dimethyl Sulfoxide (DMSOQO)
e Microcentrifuge tubes or amber glass vials

o Calibrated micropipettes

o Vortex mixer

o Ultrasonic bath (optional, but recommended)

e Analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure
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» Acclimatization: Before opening, allow the vial of dFKBP-1 solid to equilibrate to room
temperature for at least 30 minutes. This prevents the condensation of moisture, which can
affect the stability of the compound.

o Weighing: Carefully weigh the desired amount of dFKBP-1 powder using an analytical
balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 1.009 mg of
dFKBP-1.

o Dissolution: Add the appropriate volume of DMSO to the weighed dFKBP-1 powder. To aid
dissolution, vortex the solution vigorously. If the compound does not fully dissolve, sonication
in an ultrasonic bath for 5-10 minutes is recommended.[1] It is crucial to use newly opened,
anhydrous DMSO as hygroscopic DMSO can negatively impact solubility.[1]

 Verification: Ensure complete dissolution by visual inspection. The solution should be clear
and free of any particulate matter.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation of the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in tightly sealed microcentrifuge tubes or vials.

o Storage: Store the aliquoted stock solutions at -20°C for short-term storage (up to 1 month)
or at -80°C for long-term storage (up to 6 months).[1][5][7] When stored as a solid, dFKBP-1
is stable for up to 3 years at -20°C or 2 years at 4°C.[5]

Stock Solution Preparation Table

The following table provides the required mass of dFKBP-1 for preparing stock solutions of
different concentrations and volumes.
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Desired Concentration

Volume of DMSO (mL) Mass of dFKBP-1 (mg)

(mM)

1 1 1.009

5 1 5.045

10 1 10.09

1 5 5.045

5 5 25.225

10 5 50.45

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of dFKBP-1 and the experimental
workflow for preparing stock solutions.
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Caption: Mechanism of dFKBP-1 induced degradation of FKBP12.
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Caption: Workflow for preparing dFKBP-1 stock solutions.
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Safety Precautions

dFKBP-1 is intended for research use only. Standard laboratory safety practices should be
followed when handling this compound. This includes the use of appropriate personal
protective equipment (PPE) such as a lab coat, gloves, and safety glasses. Avoid inhalation of
the powder and contact with skin and eyes. In case of contact, wash the affected area
thoroughly with water. Consult the Safety Data Sheet (SDS) for more detailed safety
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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